Cas no 191338-86-0 (Ac-Ile-Glu-Thr-Asp-aldehyde (pseudo acid))

Ac-Ile-Glu-Thr-Asp-aldehyde (pseudo acid) structure
191338-86-0 structure
Product Name:Ac-Ile-Glu-Thr-Asp-aldehyde (pseudo acid)
CAS No:191338-86-0
MF:C21H34N4O10
MW:502.515466213226
CID:139024
PubChem ID:11466200
Update Time:2025-04-19

Ac-Ile-Glu-Thr-Asp-aldehyde (pseudo acid) Chemical and Physical Properties

Names and Identifiers

    • L-Threoninamide,N-acetyl-L-isoleucyl-L-a-glutamyl-N-[(1S)-2-carboxy-1-formylethyl]-
    • AC-IETD-CHO
    • Ac-IETD-CHO (Ac-Ile-Glu-Thr-Asp-CHO)
    • AC-ILE-GLU-PRO-ASP-CHO
    • Ac-Ile-Glu-Thr-Asp-aldehyde (pseudo acid)
    • Ac-Ile-Glu-Thr-Asp-H (aldehyde)
    • AC-IETD-ALDEHYDE
    • AC-ILE-GLU-THR-ASP-ALDEHYDE
    • AC-ILE-GLU-THR-ASP-CHO
    • GRANZYME B INHIBITOR (ALDEHYDE)
    • GRANZYME B INHIBITOR II
    • IETD-CHO,CELL-PERMEABLE
    • PASE 8 INHIBITOR 1
    • PASE-8 INHIBITOR I
    • CASPASE 8 INHIBITOR 1
    • CASPASE-8 INHIBITOR I
    • HY-113963
    • Acetyl-Ile-Glu-Thr-Asp-aldehyde
    • SCHEMBL20257131
    • 191338-86-0
    • Acetyl-isoleucyl-glutamyl-threonyl-aspartal
    • CS-0064791
    • N-Acetyl-Ile-Glu-Thr-Asp-al, ~99% (TLC), powder
    • CHEMBL478695
    • (4S)-4-[[(2S,3S)-2-acetamido-3-methylpentanoyl]amino]-5-[[(2S,3R)-1-[[(2S)-1-carboxy-3-oxopropan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
    • (4S,7S,10S,13S)-4-sec-butyl-7-(2-carboxyethyl)-13-formyl-10-((R)-1-hydroxyethyl)-2,5,8,11-tetraoxo-3,6,9,12-tetraazapentadecan-15-oic acid
    • BDBM50340547
    • AC-ETD-HO
    • N-acetyl-Ile-Glu-Thr-Asp-aldehyde
    • Ac-?IETD-?CHO
    • IETD-CHO, CELL-PERMEABLE
    • MDL: MFCD01318858
    • Inchi: 1S/C21H34N4O10/c1-5-10(2)17(22-12(4)28)20(34)24-14(6-7-15(29)30)19(33)25-18(11(3)27)21(35)23-13(9-26)8-16(31)32/h9-11,13-14,17-18,27H,5-8H2,1-4H3,(H,22,28)(H,23,35)(H,24,34)(H,25,33)(H,29,30)(H,31,32)/t10-,11+,13-,14-,17-,18-/m0/s1
    • InChI Key: AXTKTZHLZLOIIO-PBEPODTISA-N
    • SMILES: O=C([C@H]([C@@H](C)CC)NC(C)=O)N[C@H](C(N[C@H](C(N[C@H](C=O)CC(=O)O)=O)[C@@H](C)O)=O)CCC(=O)O

Computed Properties

  • Exact Mass: 502.22700
  • Monoisotopic Mass: 502.22749329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 20
  • Complexity: 803
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 228Ų

Experimental Properties

  • Solubility: H2O: 1 mg/mL
  • PSA: 228.30000
  • LogP: -0.52560

Ac-Ile-Glu-Thr-Asp-aldehyde (pseudo acid) Security Information

  • WGK Germany:3

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